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Compound of Interest

Compound Name: Thietan-3-one 1,1-dioxide

Cat. No.: B1647464 Get Quote

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that

impart favorable physicochemical and pharmacological properties is perpetual. Among the

saturated heterocycles, thietanes, and specifically their oxidized form, thietane 1,1-dioxides,

have emerged as exceptionally valuable motifs.[1][2] Their rigid, three-dimensional structure

and unique electronic properties make them attractive as bioisosteric replacements for more

common groups like gem-dimethyl or carbonyl functions, often leading to improved metabolic

stability, solubility, and cell permeability.[3]

Thietan-3-one 1,1-dioxide (CAS No. 1599-23-1) stands as a pivotal starting material and a

versatile synthetic intermediate in this context.[3][4] Its strained four-membered ring, activated

by both a ketone and a sulfone group, provides a unique platform for a variety of chemical

transformations. This guide, intended for researchers and drug development professionals,

offers a comprehensive overview of the chemical properties, reactivity, potential hazards, and

handling protocols for this important building block. The narrative emphasizes the causality

behind experimental choices and provides validated procedural frameworks to ensure both

scientific integrity and laboratory safety.

Part 1: Physicochemical and Spectral Properties
Thietan-3-one 1,1-dioxide is a solid at room temperature. Its core structure consists of a four-

membered thietane ring, with a carbonyl group at the 3-position and a sulfone group (SO₂) at

the 1-position. The presence of the electron-withdrawing sulfone and carbonyl groups

significantly influences the ring's geometry and the reactivity of the adjacent methylene protons.
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Quantitative Physicochemical Data
A summary of the key physical and chemical properties of Thietan-3-one 1,1-dioxide is

presented below. These parameters are critical for designing experiments, predicting solubility,

and understanding its behavior in various solvent systems.

Property Value Reference(s)

CAS Number 1599-23-1 [5]

Molecular Formula C₃H₄O₃S [5]

Molecular Weight 120.13 g/mol [5]

Melting Point 210-221 °C (decomposes) [5]

Boiling Point 417.5 ± 38.0 °C (Predicted) [5]

Density 1.622 ± 0.06 g/cm³ (Predicted) [5]

LogP 0.06470 (Predicted) [5]

Hydrogen Bond Acceptors 3 [5]

Hydrogen Bond Donors 0 [5]

Polar Surface Area (PSA) 59.59 Å² [5]

Part 2: Reactivity and Synthetic Utility
The synthetic value of Thietan-3-one 1,1-dioxide lies in the reactivity of its ketone

functionality. It serves as a readily available precursor for the synthesis of 3,3-disubstituted

thietane dioxides, a class of compounds with significant potential in medicinal chemistry.[3]

Key Reaction Pathway: Nucleophilic Addition
The carbonyl group of Thietan-3-one 1,1-dioxide behaves as a typical ketone, readily

undergoing nucleophilic addition with organometallic reagents such as Grignard or

organolithium reagents.[3][4] This reaction provides access to 3-hydroxy-3-substituted thietane

1,1-dioxides. These tertiary alcohols are stable intermediates that can be isolated and used in
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further transformations.[4] This initial reaction is fundamental, as it sets the stage for creating

diverse molecular architectures centered on the thietane dioxide core.

Reactivity of Thietan-3-one 1,1-dioxide

Thietan-3-one 1,1-dioxide

1. R-MgBr (Grignard)
2. H₃O⁺ (Workup)

Nucleophilic
Addition

3-Alkyl/Aryl-3-hydroxy-
thietane 1,1-dioxide

Click to download full resolution via product page

Caption: Key reaction of Thietan-3-one 1,1-dioxide.

The resulting 3-hydroxy intermediates are themselves valuable. Under Brønsted or Lewis acid

catalysis, they can generate a carbocation at the 3-position, which can then be trapped by a

variety of nucleophiles (arenes, thiols, alcohols) to yield 3,3-disubstituted thietane dioxides.[3]

This two-step sequence provides a divergent and powerful strategy for expanding the chemical

space around the thietane core.[4]

Part 3: Potential Hazards and Safety Protocols
A specific, comprehensive Material Safety Data Sheet (MSDS) for Thietan-3-one 1,1-dioxide
is not readily available in public databases. Therefore, a conservative approach to safety is
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mandated, drawing upon data from structurally related compounds: Thietan-3-one[6] and

Thietane 1,1-dioxide.[7][8]

Hazard Identification
Based on analogous structures, Thietan-3-one 1,1-dioxide should be handled as a potentially

hazardous substance with the following risks:

Acute Oral Toxicity: Harmful if swallowed.[6]

Skin Irritation: Causes skin irritation.[6]

Eye Irritation: Causes serious eye irritation.[6][7]

Respiratory Irritation: May cause respiratory tract irritation.[6][7]

A specific warning has been noted for the oxidation of related thietan-3-ols to their

corresponding 1,1-dioxides using hydrogen peroxide in acetic acid, as this procedure has been

reported to lead to explosions.[9] Extreme caution must be exercised during oxidation

reactions, ensuring proper temperature control and avoiding the concentration of residual

peroxide.[9]

Recommended Safety and Handling Procedures
Adherence to good laboratory practice is essential. The following protocols should be

implemented as a minimum standard:

Engineering Controls: All manipulations should be conducted in a well-ventilated laboratory,

preferably within a certified chemical fume hood, to minimize inhalation exposure.[8][10]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[10]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Gloves must be

inspected before use and disposed of properly after handling.[8][10]
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Body Protection: A lab coat must be worn. For larger quantities, additional protective

clothing may be necessary.[8]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[8]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.[10]

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to do. Seek immediate medical attention.[10]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.[5][8]

Disposal: Dispose of waste materials in accordance with all applicable local, state, and

federal regulations. Do not allow the material to enter drains or sewer systems.[8]

Part 4: Experimental Protocol - Synthesis of a 3-
Aryl-3-hydroxythietane 1,1-dioxide
The following protocol is a representative example of the use of Thietan-3-one 1,1-dioxide as

a precursor. It is adapted from established and validated procedures for the synthesis of

substituted thietane dioxides.[4][11] This procedure details the nucleophilic addition of a

Grignard reagent to the ketone.

Objective: To synthesize 3-(4-methoxyphenyl)-3-hydroxythietane 1,1-dioxide.

Materials:

Thietan-3-one 1,1-dioxide
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4-Methoxyphenylmagnesium bromide (1.0 M solution in THF)

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate (EtOAc)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel.

Workflow Diagram:

Synthetic Workflow

Dissolve Thietan-3-one
1,1-dioxide in THF

Cool to 0 °C
(Ice Bath)

Slowly Add
Grignard Reagent

Stir at Room Temp
(e.g., 2 hours)

Quench with sat.
aq. NH₄Cl

Extract with
Ethyl Acetate (3x)

Dry Organic Layer
(Na₂SO₄)

Concentrate
in vacuo

Purify via
Column Chromatography Isolate Pure Product

Click to download full resolution via product page

Caption: Experimental workflow for Grignard addition.

Step-by-Step Procedure:

Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), add Thietan-3-one 1,1-dioxide (1.0 eq). Dissolve it in anhydrous THF (to

make an approx. 0.5 M solution).

Cooling: Cool the solution to 0 °C using an ice-water bath.

Grignard Addition: Add 4-methoxyphenylmagnesium bromide (1.1 eq, 1.0 M solution in THF)

dropwise via a syringe or dropping funnel over 15 minutes, maintaining the internal

temperature below 5 °C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1647464?utm_src=pdf-body-img
https://www.benchchem.com/product/b1647464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1647464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir for 2 hours or until TLC analysis indicates complete

consumption of the starting material.

Quenching: Carefully cool the reaction mixture back to 0 °C and quench by the slow,

dropwise addition of saturated aqueous NH₄Cl solution.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl

acetate (3 x volume of THF).

Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter,

and concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude residue by flash column chromatography on silica gel, typically

using a gradient of hexane/ethyl acetate, to afford the pure 3-(4-methoxyphenyl)-3-

hydroxythietane 1,1-dioxide.

This protocol serves as a self-validating system; progress can be monitored by TLC, and the

final product's identity and purity can be confirmed by standard analytical techniques such as

NMR spectroscopy and mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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